![molecular formula C8H7BrN2OS B13021283 2-Bromo-5-cyclopropyl-4H-pyrrolo[3,4-d]thiazol-6(5H)-one](/img/structure/B13021283.png)
2-Bromo-5-cyclopropyl-4H-pyrrolo[3,4-d]thiazol-6(5H)-one
Overview
Description
- This compound’s unique structure makes it interesting for various applications.
2-Bromo-5-cyclopropyl-4H-pyrrolo[3,4-d]thiazol-6(5H)-one: is a heterocyclic compound with an intriguing structure. Let’s break it down:
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Used as a building block for more complex molecules.
Biology: Investigated for potential bioactivity (e.g., antimicrobial, anticancer).
Medicine: Under study for drug development.
Industry: May find applications in materials science or agrochemicals.
Mechanism of Action
Targets: The compound likely interacts with cellular proteins or enzymes.
Pathways: It could affect cell cycle regulation, apoptosis, or other cellular processes.
Comparison with Similar Compounds
Similar Compounds:
Uniqueness: The specific combination of cyclopropyl, bromine, and ketone groups sets 2-Bromo-5-cyclopropyl-4H-pyrrolo[3,4-d]thiazol-6(5H)-one apart.
Properties
Molecular Formula |
C8H7BrN2OS |
|---|---|
Molecular Weight |
259.13 g/mol |
IUPAC Name |
2-bromo-5-cyclopropyl-4H-pyrrolo[3,4-d][1,3]thiazol-6-one |
InChI |
InChI=1S/C8H7BrN2OS/c9-8-10-5-3-11(4-1-2-4)7(12)6(5)13-8/h4H,1-3H2 |
InChI Key |
YMAFRCPJRGXJHO-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1N2CC3=C(C2=O)SC(=N3)Br |
Origin of Product |
United States |
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